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Compound of Interest

Compound Name: 1-(4-Methylbenzyl)azetidine

Cat. No.: B15332866

A Technical Guide to 1-(4-Methylbenzyl)azetidine

This technical guide provides a comprehensive overview of 1-(4-Methylbenzyl)azetidine,
including its chemical identity, structure, and relevant scientific context for researchers,
scientists, and drug development professionals. While specific experimental data for this
particular compound is limited in publicly available literature, this document consolidates
established knowledge on its nomenclature, structure, and the broader significance of the
azetidine scaffold in medicinal chemistry.

Chemical Identity and Structure

The compound 1-(4-Methylbenzyl)azetidine is a derivative of azetidine, a four-membered
saturated heterocycle containing a nitrogen atom.

IUPAC Name: 1-[(4-methylphenyl)methyl]azetidine
Synonyms: 1-(p-tolyl)methylazetidine
Chemical Structure:

The structure consists of an azetidine ring where the nitrogen atom is substituted with a 4-
methylbenzyl group.
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Physicochemical Data

Specific experimental physicochemical data for 1-[(4-methylphenyl)methyl]azetidine, such as
melting point, boiling point, and solubility, are not readily available in the cited literature.
However, for context, the properties of the parent compound, azetidine, are provided below.[1]

[2]

Property Value

Molecular Formula CsH7N

Molar Mass 57.09 g/mol
Appearance Colorless liquid
Density 0.847 g/cm3 at 25 °C
Boiling Point 61 to 62 °C
Solubility in Water Miscible

pKa (conjugate acid) 11.29

Synthesis Protocols

While a specific, detailed experimental protocol for the synthesis of 1-[(4-
methylphenyl)methyl]azetidine was not found in the surveyed literature, a general and widely
applicable method for the synthesis of N-substituted azetidines involves the alkylation of
azetidine with a suitable benzyl halide. A representative protocol for a similar transformation is
described below.

General Experimental Protocol: Synthesis of N-Arylmethyl Azetidines
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This protocol is adapted from general methods for the N-alkylation of cyclic amines.
Materials:

e Azetidine

o 4-Methylbenzyl bromide (or chloride)

e Asuitable base (e.g., potassium carbonate, triethylamine)

e Asuitable solvent (e.g., acetonitrile, dimethylformamide)

o Diethyl ether or ethyl acetate for extraction

o Magnesium sulfate or sodium sulfate for drying

« Silica gel for column chromatography

Procedure:

o To a solution of azetidine (1.2 equivalents) in acetonitrile (10 mL) is added potassium
carbonate (2.0 equivalents).

e The mixture is stirred at room temperature, and a solution of 4-methylbenzyl bromide (1.0
equivalent) in acetonitrile (5 mL) is added dropwise.

e The reaction mixture is stirred at room temperature for 12-24 hours, or until thin-layer
chromatography (TLC) indicates the consumption of the starting material.

e The reaction mixture is filtered to remove the inorganic base.
e The solvent is removed under reduced pressure.
e The residue is partitioned between water and diethyl ether (or ethyl acetate).

e The organic layer is separated, washed with brine, and dried over anhydrous magnesium
sulfate.
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e The solvent is evaporated, and the crude product is purified by flash column chromatography
on silica gel to afford the desired 1-(4-methylbenzyl)azetidine.

Logical Workflow for the Synthesis of 1-[(4-methylphenyl)methyl]azetidine:
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Reactants

Azetidine 4-Methylbenzyl Bromide Potassium Carbonate (Base)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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